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Compound of Interest

Compound Name: NP3-562

Cat. No.: B12376434 Get Quote

Essential Safety and Handling Guide for NP3-562
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with NP3-562. The following

procedures are based on available safety data sheets (SDSs) to ensure the safe and effective

use of this compound in a laboratory setting.

Note on Hazard Classification: It is important to note that different suppliers provide conflicting

safety information for NP3-562. One supplier classifies it as hazardous (harmful if swallowed,

very toxic to aquatic life), while another states it is not a hazardous substance.[1][2] Given this

discrepancy, it is recommended to handle NP3-562 with caution, adhering to the more stringent

safety precautions outlined below.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to minimize exposure and ensure

personal safety when handling NP3-562. The following table summarizes the recommended

PPE.
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and dust.[1][2]

Hand Protection Protective gloves (e.g., nitrile) Prevents skin contact.

Body Protection
Impervious clothing (e.g., lab

coat)

Provides a barrier against

accidental spills.[1][2]

Respiratory Protection Suitable respirator

Use in areas with inadequate

ventilation or when

dust/aerosol formation is likely.

[1][2]

Operational Plan: Handling and Disposal
A systematic approach to handling and disposal is critical for laboratory safety and

environmental protection.

Handling Protocol:

Preparation:

Ensure adequate ventilation in the work area.[1][2]

Locate and verify the functionality of the nearest safety shower and eye wash station.[1][2]

Put on all required personal protective equipment.

Handling:

Avoid inhalation of dust or aerosols.[1][2]

Prevent contact with eyes and skin.[1][2]

Do not eat, drink, or smoke in the handling area.[1]

Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://dcchemicals.com/msds/MSDS_DC60542.html
https://file.glpbio.com/quotepdf/sds.php?token=6gmYNVwp387Kbia7QKCsc74x7b262mJsCHoD72BoWlHfZhZb-QflHyUxg7J5Que92ZWaaDqekW6iJMkOH7nJMiVwVtqDtHrIOODembrOcE9f7LNLrw-b6GChR9T4uEOjVk2pwqiWPqjEx
https://dcchemicals.com/msds/MSDS_DC60542.html
https://file.glpbio.com/quotepdf/sds.php?token=6gmYNVwp387Kbia7QKCsc74x7b262mJsCHoD72BoWlHfZhZb-QflHyUxg7J5Que92ZWaaDqekW6iJMkOH7nJMiVwVtqDtHrIOODembrOcE9f7LNLrw-b6GChR9T4uEOjVk2pwqiWPqjEx
https://dcchemicals.com/msds/MSDS_DC60542.html
https://file.glpbio.com/quotepdf/sds.php?token=6gmYNVwp387Kbia7QKCsc74x7b262mJsCHoD72BoWlHfZhZb-QflHyUxg7J5Que92ZWaaDqekW6iJMkOH7nJMiVwVtqDtHrIOODembrOcE9f7LNLrw-b6GChR9T4uEOjVk2pwqiWPqjEx
https://dcchemicals.com/msds/MSDS_DC60542.html
https://file.glpbio.com/quotepdf/sds.php?token=6gmYNVwp387Kbia7QKCsc74x7b262mJsCHoD72BoWlHfZhZb-QflHyUxg7J5Que92ZWaaDqekW6iJMkOH7nJMiVwVtqDtHrIOODembrOcE9f7LNLrw-b6GChR9T4uEOjVk2pwqiWPqjEx
https://dcchemicals.com/msds/MSDS_DC60542.html
https://file.glpbio.com/quotepdf/sds.php?token=6gmYNVwp387Kbia7QKCsc74x7b262mJsCHoD72BoWlHfZhZb-QflHyUxg7J5Que92ZWaaDqekW6iJMkOH7nJMiVwVtqDtHrIOODembrOcE9f7LNLrw-b6GChR9T4uEOjVk2pwqiWPqjEx
https://dcchemicals.com/msds/MSDS_DC60542.html
https://file.glpbio.com/quotepdf/sds.php?token=6gmYNVwp387Kbia7QKCsc74x7b262mJsCHoD72BoWlHfZhZb-QflHyUxg7J5Que92ZWaaDqekW6iJMkOH7nJMiVwVtqDtHrIOODembrOcE9f7LNLrw-b6GChR9T4uEOjVk2pwqiWPqjEx
https://dcchemicals.com/msds/MSDS_DC60542.html
https://file.glpbio.com/quotepdf/sds.php?token=6gmYNVwp387Kbia7QKCsc74x7b262mJsCHoD72BoWlHfZhZb-QflHyUxg7J5Que92ZWaaDqekW6iJMkOH7nJMiVwVtqDtHrIOODembrOcE9f7LNLrw-b6GChR9T4uEOjVk2pwqiWPqjEx
https://dcchemicals.com/msds/MSDS_DC60542.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area away from direct sunlight and ignition sources.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1]

Disposal Plan:

Dispose of the substance and its container at an approved waste disposal plant.[1]

Follow all prevailing country, federal, state, and local regulations for chemical disposal.[2]

Avoid release into the environment.[1]

Emergency Procedures
In case of accidental exposure, follow these first aid measures immediately:

Exposure Route First Aid Measures

Eye Contact

Remove contact lenses if present. Immediately

flush eyes with large amounts of water,

separating eyelids to ensure thorough rinsing.

Promptly seek medical attention.[1][2]

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes. Seek

medical attention.[1][2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide respiratory support. Avoid

mouth-to-mouth resuscitation.[1][2]

Ingestion

Wash out the mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center.[1][2]
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In the event of a fire, use water spray, dry chemical, foam, or carbon dioxide extinguishers.

Firefighters should wear self-contained breathing apparatus and protective clothing, as irritant

fumes may be emitted during combustion.[1][2]

NP3-562 Handling and Disposal Workflow
The following diagram illustrates the key steps for safely handling and disposing of NP3-562.

NP3-562 Handling and Disposal Workflow
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Click to download full resolution via product page

NP3-562 Handling and Disposal Workflow

NP3-562 and the NLRP3 Inflammasome Signaling
Pathway
NP3-562 is a potent inhibitor of the NLRP3 inflammasome.[3] Understanding its mechanism of

action is crucial for researchers. The diagram below outlines the simplified signaling pathway of

NLRP3 inflammasome activation, which NP3-562 targets.
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Simplified NLRP3 Inflammasome Activation Pathway
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Simplified NLRP3 Inflammasome Activation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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